1b,7a-Ethano-as-indaceno[4,5-b]oxirene-4,5-dione

• CAS No.: 25272-64-4
• Molecular Formula: C14H8O3
• Molecular Weight: 224.21 g/mol
• IUPAC Name: 12-oxapentacyclo[8.3.2.01,5.06,10.011,13]pentadeca-2,5,8,11(13)-tetraene-4,7-dione
• InChI: InChI=1S/C14H8O3/c15-7-1-3-13-5-6-14(12-11(13)17-12)4-2-8(16)10(14)9(7)13/h1-4H,5-6H2
• InChI Key: GYZMTMMWHHSEAK-UHFFFAOYSA-N
• Canonical SMILES: C1CC23C=CC(=O)C2=C4C1(C=CC4=O)C5=C3O5

Description

1b,7a-Ethano-as-indaceno[4,5-b]oxirene-4,5-dione is a complex organic compound with a unique structure that includes an oxirene ring fused to an indacene framework

Preparation Methods

The synthesis of 1b,7a-Ethano-as-indaceno[4,5-b]oxirene-4,5-dione involves multiple steps, typically starting with the preparation of the indacene core. The oxirene ring is then introduced through a series of reactions that may include cyclization and oxidation processes. Industrial production methods would likely involve optimizing these synthetic routes to maximize yield and purity while minimizing costs and environmental impact.

Chemical Reactions Analysis

1b,7a-Ethano-as-indaceno[4,5-b]oxirene-4,5-dione can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional oxygen-containing functional groups.

Reduction: This reaction can remove oxygen atoms or reduce the oxidation state of the compound.

Substitution: This reaction can replace one functional group with another, potentially altering the compound’s properties.

Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like lithium aluminum hydride. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1b,7a-Ethano-as-indaceno[4,5-b]oxirene-4,5-dione has several applications in scientific research:

Chemistry: It can be used as a building block for synthesizing more complex molecules.

Biology: It may have potential as a probe for studying biological processes.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It could be used in the development of new materials with unique properties.

Mechanism of Action

The mechanism by which 1b,7a-Ethano-as-indaceno[4,5-b]oxirene-4,5-dione exerts its effects involves interactions with specific molecular targets. These interactions can influence various biochemical pathways, leading to changes in cellular function. The exact molecular targets and pathways involved are still under investigation.

Comparison with Similar Compounds

1b,7a-Ethano-as-indaceno[4,5-b]oxirene-4,5-dione can be compared to other similar compounds, such as:

Octahydro-2,5-methano-2H-indeno[1,2-b]oxirene: This compound has a similar core structure but differs in the degree of hydrogenation and functional groups.

2,5-Methano-2H-indeno[1,2-b]oxirene: This compound also shares a similar framework but has different substituents.

The uniqueness of this compound lies in its specific combination of structural features, which confer distinct chemical and physical properties.